![molecular formula C6H4BrNO4S B1655100 Methyl 4-bromo-5-nitrothiophene-2-carboxylate CAS No. 31862-80-3](/img/structure/B1655100.png)
Methyl 4-bromo-5-nitrothiophene-2-carboxylate
Overview
Description
“Methyl 4-bromo-5-nitrothiophene-2-carboxylate” is a chemical compound with the molecular formula C6H4BrNO4S . It has a molecular weight of 267.08 . This compound is typically stored in a refrigerator and is solid at room temperature .
Molecular Structure Analysis
The InChI code for this compound is 1S/C6H5BrNO4S/c1-12-6(9)4-2-3(8(10)11)5(7)13-4/h2,13H,1H3 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.Physical And Chemical Properties Analysis
“this compound” is a solid at room temperature . It has a molecular weight of 267.08 . More specific physical and chemical properties such as melting point, boiling point, and solubility were not found in the search results.Mechanism of Action
The mechanism of action of methyl 4-bromo-5-nitrothiophene-2-carboxylate is not fully understood. However, it is believed to interact with various cellular targets, such as enzymes and receptors, which can lead to changes in cellular signaling pathways. These changes can result in various biochemical and physiological effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been found to have anti-inflammatory properties, which can be beneficial in the treatment of inflammatory diseases. Additionally, it has been shown to have antimicrobial properties, which can be useful in the development of new antibiotics.
Advantages and Limitations for Lab Experiments
One of the advantages of using methyl 4-bromo-5-nitrothiophene-2-carboxylate in lab experiments is its high purity, which allows for accurate and reproducible results. Additionally, its unique chemical structure allows for the investigation of its potential applications in various fields. However, one limitation of using this compound is its potential toxicity, which requires careful handling and disposal.
Future Directions
Methyl 4-bromo-5-nitrothiophene-2-carboxylate has many potential future directions for scientific research. It can be further investigated for its use in organic electronics, as a potential material for solar cells and transistors. Additionally, it can be studied for its potential use in the field of medicinal chemistry, as a potential drug candidate for various diseases. Further research can also be conducted to understand its mechanism of action and to investigate its potential toxicity.
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on this compound can lead to the development of new materials and potential drug candidates for various diseases.
Scientific Research Applications
Methyl 4-bromo-5-nitrothiophene-2-carboxylate has been used in various scientific research studies due to its potential applications in different fields. It has been studied for its use in organic electronics, as a potential material for organic light-emitting diodes (OLEDs), and as a component in organic semiconductors. Additionally, it has been investigated for its use in the field of medicinal chemistry, as a potential drug candidate for various diseases.
Safety and Hazards
This compound has been assigned the GHS07 pictogram, indicating that it may cause certain health hazards . The hazard statements associated with this compound are H302, H315, H319, and H335, suggesting that it may be harmful if swallowed, cause skin irritation, cause serious eye irritation, and may cause respiratory irritation .
Properties
IUPAC Name |
methyl 4-bromo-5-nitrothiophene-2-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4BrNO4S/c1-12-6(9)4-2-3(7)5(13-4)8(10)11/h2H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HGQUBXGVOBVNJN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=C(S1)[N+](=O)[O-])Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4BrNO4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60535025 | |
Record name | Methyl 4-bromo-5-nitrothiophene-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60535025 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
266.07 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
31862-80-3 | |
Record name | Methyl 4-bromo-5-nitrothiophene-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60535025 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | methyl 4-bromo-5-nitrothiophene-2-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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